Salipurposid

• Molecular Formula: C21H22O10
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C21H22O10/c22-8-16-18(26)19(27)20(28)21(31-16)30-15-6-11(24)5-14-17(15)12(25)7-13(29-14)9-1-3-10(23)4-2-9/h1-6,13,16,18-24,26-28H,7-8H2/t13?,16-,18-,19+,20-,21-/m1/s1
• InChI Key: MFQIWHVVFBCURA-LKBAIHPRSA-N
• Isomeric SMILES: C1C(OC2=C(C1=O)C(=CC(=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC=C(C=C4)O
• SMILES: C1C(OC2=C(C1=O)C(=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC=C(C=C4)O

Description

Salipurposide is a member of flavonoids and a glycoside.

Scientific Research Applications

• Flavonoid Composition in Salix Species : Salipurposid, identified as the principal flavonoid in the young bark of Salix purpurea, shows significant variations in its distribution among different Salix species. This flavonoid's presence and variations are important for understanding flavonoid biosynthesis in these plants (Jarrett & Williams, 1967).

• Membrane Protein Research : In the field of membrane protein research, a system named Salipro aids in solubilizing and stabilizing membrane proteins in a lipid environment. This is crucial for high-resolution structural studies and maintaining the functionality of proteins like the HIV envelope glycoprotein (Frauenfeld et al., 2016).

• Herbgenomics and Traditional Chinese Medicine : Salipurposid's presence in various Salvia species is of interest in herbgenomics, a field combining genomics with traditional Chinese medicine (TCM). Understanding its distribution and genetic basis can assist in TCM research and development (Liang et al., 2019).

• Anticancer and Antioxidant Properties : Salipurposid, found in various plant species, has been studied for its anticancer and antioxidant properties. These properties are significant in the context of traditional medicine and potential therapeutic applications (Al-Rimawi et al., 2016).

• Biflavonoid Research in Anacardium Occidentale : The isolation of salipurposid from Anacardium occidentale (cashew nut shells) contributes to the understanding of biflavonoid structures and their unique properties in various plant species (Murthy et al., 1982).

• Role in Plant Growth and Development : Salipurposid, as part of salicylic acid-related compounds, plays a critical role in plant growth, development, and response to biotic and abiotic stresses. This makes it a crucial component for understanding plant health and disease (Rivas-San Vicente & Plasencia, 2011).

• Hypertensive Properties in Traditional Medicine : The evaluation of Salsola species in traditional medicine for treating hypertension includes the study of salipurposid's effects. This supports the scientific validation of traditional medicinal practices (Loizzo et al., 2007).

• Therapeutic Potential in Depression Treatment : Salvianolic acid B, a compound related to salipurposid, has shown promising antidepressant effects in preclinical studies. This suggests its potential in developing treatments for depressive disorders (Feng et al., 2012).

• Application in Herbicide Technology Research : Salipurposid's relevance extends to forestry, where it's part of the considerations in herbicide application technology research. This includes determining appropriate buffer zones and improving herbicide efficacy and rainfastness (Campbell & Howard, 1993).